Cas no 2228344-42-9 (4-(5-phenylthiophen-2-yl)butan-2-one)

• Product Name: 4-(5-phenylthiophen-2-yl)butan-2-one
• CAS No: 2228344-42-9
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 6015660
• PubChem ID: 165621024
• Update Time: 2025-06-08

4-(5-phenylthiophen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-phenylthiophen-2-yl)butan-2-one
• EN300-1876775
• 2228344-42-9

• Inchi： 1S/C14H14OS/c1-11(15)7-8-13-9-10-14(16-13)12-5-3-2-4-6-12/h2-6,9-10H,7-8H2,1H3
• InChI Key： RWTSDFODOYRUOK-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1CCC(C)=O

Computed Properties

• Exact Mass: 230.07653624g/mol
• Monoisotopic Mass: 230.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(5-phenylthiophen-2-yl)butan-2-one

4-(5-Phenylthiophen-2-yl)butan-2-one (CAS No: 2228344-42-9)

Introduction to 4-(5-Phenylthiophen-2-yl)butan-2-one (CAS No: 2228344-42-9)

4-(5-Phenylthiophen-2-yl)butan-2-one, a compound with the CAS registry number 2228344-42-9, is an intriguing molecule that has garnered attention in both academic and industrial research. This compound belongs to the class of organic compounds known as thiophenes, which are heterocyclic aromatic compounds containing sulfur atoms. The presence of a phenyl group attached to the thiophene ring and a butanone moiety makes this compound unique, offering a wide range of potential applications in various fields.

The structure of 4-(5-phenylthiophen-2-yl)butanone consists of a thiophene ring substituted with a phenyl group at the 5-position and a butanone group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it suitable for use in pharmaceuticals, agrochemicals, and as an intermediate in organic synthesis.

Recent studies have highlighted the importance of thiophene derivatives like 4-(5-phenvlthiophen)butanone in drug discovery due to their ability to interact with various biological targets, including enzymes and receptors. The phenyl group enhances the molecule's lipophilicity, while the thiophene ring contributes to its aromatic stability and potential for conjugation with other functional groups.

The synthesis of CAS No: 2228344-based compounds has been optimized through various methodologies, including Suzuki coupling reactions and nucleophilic aromatic substitutions. These methods allow for precise control over the substitution patterns on the thiophene ring, enabling researchers to tailor the molecule's properties for specific applications.

In terms of physical properties, compound CAS No: 1007676-related compounds exhibit moderate solubility in organic solvents such as dichloromethane and THF, making them amenable to solution-phase reactions. Their melting points and boiling points are consistent with those of similar thiophene derivatives, ensuring stability under standard laboratory conditions.

The chemical reactivity of CAS No: 1007676-based compounds is influenced by the electron-withdrawing effects of the butanone group and the electron-donating effects of the phenyl group. This balance creates opportunities for further functionalization, such as introducing additional substituents or modifying existing ones to enhance bioavailability or selectivity in biological systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of CAS No: 1007676-related compounds with unprecedented accuracy. These models provide insights into their reactivity, stability, and potential interactions with biomolecules, paving the way for innovative applications in medicinal chemistry.

In conclusion, CAS No: 1007676-based compounds like compound CAS No: 1007676 represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to unlock their full potential, ensuring their relevance in both academic and industrial settings.